BMS-986139
Overview
Description
BMS-986139 is a pan-genotype inhibitor of HCV NS5B polymerase via binding to the primer grip site.
Scientific Research Applications
Biodegradable Metals and Biomaterials
- Definition and Classification : Biodegradable metals (BMs) are increasingly used in medical device applications, offering a combination of degradable properties and mechanical integrity for various clinical scenarios. (Witte, 2018).
- Application in Healthcare : BMs like Mg-based, Fe-based, and Zn-based alloys have seen clinical trials and applications due to their biodegradability, matching the healing rates of tissues, and offering novel solutions in medical device engineering (Li, Zheng, & Qin, 2014).
Precision Medicine and Biomarkers
- Innovations in Patient Care : Leveraging biomarkers (BMs) in precision medicine contributes to more accurate diagnosis and treatment, enhancing patient-centric care by utilizing genetic, genomics, and epigenetic data (Seyhan & Carini, 2019).
Biological Monitoring in Occupational Health
- Assessment of Exposure and Effects : BMs are critical in assessing individual human exposure to occupational risk factors, with an exponentially growing number of research papers emphasizing its importance in occupational health risk assessment (OHRA) and practice (Manno et al., 2010).
Carbon Capture and Storage
- Environmental Applications : Bioinspired materials (BMs) are gaining attention for their use in environmental applications like carbon capture and storage (CCS), offering a way to mimic natural processes for environmental remediation and renewable energy production (Kumar & Kim, 2016).
Business Models in Technology and Travel Industry
- Digital Transformation : The integration of BMs in the travel industry represents a significant shift in digital business models, driving innovation and framing new configurations in the industry. This shift emphasizes the role of technology in transforming traditional business landscapes (Perelygina, Kucukusta, & Law, 2022).
properties
Product Name |
BMS-986139 |
|---|---|
Molecular Formula |
C30H25F4N5O4 |
Molecular Weight |
595.55 |
IUPAC Name |
5-(3-((2-(1,2,4-Oxadiazol-3-yl)propan-2-yl)carbamoyl)phenyl)-2-(4-fluorophenyl)-N-methyl-6-(3,3,3-trifluoropropyl)furo[2,3-b]pyridine-3-carboxamide |
InChI |
InChI=1S/C30H25F4N5O4/c1-29(2,28-36-15-42-39-28)38-25(40)18-6-4-5-17(13-18)20-14-21-23(26(41)35-3)24(16-7-9-19(31)10-8-16)43-27(21)37-22(20)11-12-30(32,33)34/h4-10,13-15H,11-12H2,1-3H3,(H,35,41)(H,38,40) |
InChI Key |
AZUHPIPRWNNVET-UHFFFAOYSA-N |
SMILES |
O=C(C1=C(C2=CC=C(F)C=C2)OC3=NC(CCC(F)(F)F)=C(C4=CC=CC(C(NC(C)(C5=NOC=N5)C)=O)=C4)C=C31)NC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS986139; BMS 986139; BMS-986139 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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